![molecular formula C5H3Cl2NO B2589308 2,3-Dichloro-6-hydroxypyridine CAS No. 24525-63-1](/img/structure/B2589308.png)
2,3-Dichloro-6-hydroxypyridine
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Overview
Description
“2,3-Dichloro-6-hydroxypyridine” is a chemical compound with the IUPAC name 5,6-dichloro-2(1H)-pyridinone . It has a molecular weight of 163.99 . The physical form of this compound is an off-white to yellow to brown solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H3Cl2NO/c6-3-1-2-4(9)8-5(3)7/h1-2H,(H,8,9)
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is an off-white to yellow to brown solid . It has a molecular weight of 163.99 .
Scientific Research Applications
Metal Complexes and Medicinal Applications
Research has demonstrated that hydroxypyridinones, a class to which 2,3-dichloro-6-hydroxypyridine is closely related, are versatile ligands used in forming metal complexes with significant implications in medicinal inorganic chemistry. These complexes have applications ranging from iron removal or supplementation, contrast agents in imaging, to the mobilization of excess metal ions. The structural versatility of these ligands allows for the design of metallocomplex stabilities and the inclusion of tissue or molecular targeting features by design (Thompson, Barta, & Orvig, 2006).
Effects on Tautomeric Equilibrium
The chlorination of hydroxypyridines, including derivatives similar to this compound, has been shown to influence their tautomeric and conformational equilibria significantly. Such modifications can stabilize certain tautomers over others, which is essential for understanding the chemical behavior and potential applications of these compounds in synthesis and drug design (Calabrese et al., 2017).
Synthetic Chemistry Applications
This compound serves as a critical intermediate or functional group modifier in the synthesis of complex organic molecules. For example, it has been utilized in strategies for selective functionalization, demonstrating the compound's versatility in organic synthesis and its potential for creating various chemically modified derivatives with tailored properties (Marzi, Bigi, & Schlosser, 2001).
Photophysical and Coordination Chemistry
Compounds closely related to this compound have been studied for their coordination chemistry and photophysical properties, particularly in the development of lanthanide coordination polymers. These materials have potential applications in luminescent devices, magnetic materials, and as catalysts in various chemical reactions. The hydroxypyridine moiety plays a crucial role in the self-assembly and functional properties of these coordination polymers (Sun et al., 2009).
Magneto-Optical Applications
Research into homochiral ferromagnetic coupling single-molecule magnets, incorporating ligands similar to this compound, has highlighted the potential of these materials for magneto-optical applications. Such studies underscore the importance of the structural motifs provided by hydroxypyridines in developing materials with significant magneto-optical Faraday effects, which are valuable for information storage and processing technologies (Liu et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
5,6-dichloro-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2NO/c6-3-1-2-4(9)8-5(3)7/h1-2H,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIZWANSOFTWATG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC(=C1Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.99 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24525-63-1 |
Source
|
Record name | 2,3-Dichloro-6-hydroxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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